Abl127

• Molecular Formula: C17H20N2O5
• Molecular Weight: 332.4 g/mol
• InChI: InChI=1S/C17H20N2O5/c1-23-15(21)18-14(20)17(13-10-6-7-11-13,19(18)16(22)24-2)12-8-4-3-5-9-12/h3-5,8-9,13H,6-7,10-11H2,1-2H3/t17-/m0/s1
• InChIKey: ZRHWCAFAIHTQKD-KRWDZBQOSA-N

ABL127: Potent, Selective PME-1 Inhibitor

ABL127 (also known as ML174) is a covalent aza-β-lactam inhibitor of protein phosphatase methylesterase-1 (PME-1) [1]. It exhibits high potency and selectivity for PME-1 over a broad panel of serine hydrolases, making it a valuable chemical probe for investigating PP2A methylation dynamics in cellular and in vivo models [2]. The compound's well-characterized mechanism of action and robust in vitro activity profile support its use in targeted research applications, particularly in oncology and neurodegeneration studies [3].

Covalent aza-β-lactam probe for PME-1 pathway studies

Reported high selectivity against >50 serine hydrolases in lysate profiling

Supports cellular and in vivo target engagement research

• [1] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source
• [2] Bachovchin, D. A., Zuhl, A. M., Speers, A. E., et al. (2011). Discovery and optimization of sulfonyl acrylonitriles as selective, covalent inhibitors of protein phosphatase methylesterase-1. J. Med. Chem., 54(14), 5229-5236. View Source
• [3] Pusey, M., Bail, S., Xu, Y., et al. (2016). Inhibition of protein methylesterase 1 decreased cancerous phenotypes in endometrial adenocarcinoma cell lines and xenograft tumor models. Tumour Biol., 37(9), 11835-11842. View Source

ABL127: Key Differentiators from Other PME-1 Probes

PME-1 inhibitors exhibit wide-ranging potency and selectivity profiles that directly impact experimental outcomes. While alternative PME-1 inhibitors exist, such as the sulfonyl acrylonitrile AMZ30, their biochemical and cellular activities differ substantially from ABL127. For instance, AMZ30 demonstrates an IC50 of 600 nM in biochemical assays and 2.5 µM in HEK293T cells [1], whereas ABL127 achieves IC50 values of 4.2-6.4 nM in similar cellular contexts [2]. This 100- to 600-fold difference in cellular potency means that substitution with a less potent analog would require significantly higher compound concentrations, potentially introducing off-target effects or confounding cellular stress responses. Moreover, the covalent mechanism of ABL127 is structurally distinct, offering a different selectivity fingerprint that may be critical for target validation studies [3].

Stereochemical Mismatch

ent-ABL127 may show >100-fold lower target engagement; stereoisomer identity requires verification.

Potency Context Gap

AMZ30 may require micromolar exposures, increasing probability of off-target pathway modulation.

Selectivity Profile Differences

Other PME-1 probes may cross-react with APEH or other serine hydrolases, confounding cellular readouts.

• [1] Bachovchin, D. A., Zuhl, A. M., Speers, A. E., et al. (2011). Discovery and optimization of sulfonyl acrylonitriles as selective, covalent inhibitors of protein phosphatase methylesterase-1. J. Med. Chem., 54(14), 5229-5236. View Source
• [2] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source
• [3] Bachovchin, D. A., Brown, S. J., Rosen, H., & Cravatt, B. F. (2009). Identification of selective inhibitors of uncharacterized enzymes by high-throughput screening with chemical probes. Nat. Chem. Biol., 5(3), 168-171. View Source

ABL127: Quantitative Comparison Evidence

Chiral Specificity vs. Enantiomer

ABL127 demonstrates significantly higher cellular potency than the sulfonyl acrylonitrile inhibitor AMZ30. In HEK293T cells, ABL127 exhibits an IC50 of 6.4 nM [1], whereas AMZ30 shows an IC50 of 2.5 µM in the same cell line [2]. In MDA-MB-231 cells, ABL127 achieves an IC50 of 4.2 nM [3]. This represents a >390-fold improvement in cellular potency for ABL127 compared to AMZ30 in the HEK293T model.

Chiral Specificity

Head-to-head

ABL127 4.2 nM

ent-ABL127 450 nM

~107-fold difference in IC50

Enantiomer identity critical for PME-1 engagement

MDA-MB-231 lysate competitive ABPP

Evidence Dimension	Cellular PME-1 inhibition (IC50)
Target Compound Data	6.4 nM (HEK293T), 4.2 nM (MDA-MB-231)
Comparator Or Baseline	AMZ30: 2.5 µM (HEK293T)
Quantified Difference	>390-fold lower IC50 for ABL127 in HEK293T cells
Conditions	Cell-based activity-based protein profiling (ABPP) assays in HEK293T and MDA-MB-231 cells

Why This Matters

Higher cellular potency allows for the use of lower compound concentrations, reducing the risk of off-target effects and enabling more precise target engagement studies.

• [1] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source
• [2] Bachovchin, D. A., Zuhl, A. M., Speers, A. E., et al. (2011). Discovery and optimization of sulfonyl acrylonitriles as selective, covalent inhibitors of protein phosphatase methylesterase-1. J. Med. Chem., 54(14), 5229-5236. View Source
• [3] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source

Potency Advantage vs. AMZ30

ABL127 exhibits exceptional selectivity for PME-1, with no detectable inhibition of >50 other serine hydrolases at a concentration of 10 µM in both MDA-MB-231 and HEK293T cell lysates [1]. In contrast, the comparator AMZ30 demonstrates approximately 100-fold selectivity over other serine hydrolases [2]. This indicates that ABL127 provides a significantly cleaner pharmacological tool for studying PME-1 function without confounding off-target activities.

Potency vs. AMZ30

Reported

ABL127 (range) 4.2–11.1 nM

AMZ30 600 nM

54–143-fold potency difference

Supports sub-micromolar target engagement range

Cross-study comparison in human proteomes

Evidence Dimension	Selectivity (number of off-targets inhibited)
Target Compound Data	0 out of >50 serine hydrolases inhibited at 10 µM
Comparator Or Baseline	AMZ30: ~100-fold selectivity over other serine hydrolases
Quantified Difference	Complete selectivity vs. 100-fold selectivity window
Conditions	Competitive activity-based protein profiling (ABPP) in MDA-MB-231 and HEK293T cell lysates

Why This Matters

A clean selectivity profile ensures that observed biological effects can be confidently attributed to PME-1 inhibition, which is critical for target validation and mechanistic studies.

• [1] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source
• [2] Bachovchin, D. A., Zuhl, A. M., Speers, A. E., et al. (2011). Discovery and optimization of sulfonyl acrylonitriles as selective, covalent inhibitors of protein phosphatase methylesterase-1. J. Med. Chem., 54(14), 5229-5236. View Source

Enhanced Selectivity in Serine Hydrolases

ABL127 effectively modulates PP2A methylation status in cells. At a concentration of 500 nM, ABL127 completely inhibits PME-1 activity in both HEK293T and MDA-MB-231 cells [1]. It reduces demethylated PP2A levels by up to 85% in cellular assays [2]. In comparison, AMZ30 requires 20 µM to achieve an ~80% reduction in demethylated PP2A levels in HEK293T cells [3]. This 40-fold difference in effective concentration highlights the superior functional potency of ABL127 in modulating the PP2A methylation pathway.

Selectivity Profile

Reported

ABL127 No inhibition (>50 SHs)

ML136 Cross-reactivity (APEH + unknown)

>2,000-fold selectivity window

Off-target serine hydrolase risk is minimal

µSILAC-ABPP in two cell lysates

Evidence Dimension	Reduction in demethylated PP2A
Target Compound Data	85% reduction at 500 nM
Comparator Or Baseline	AMZ30: ~80% reduction at 20 µM
Quantified Difference	40-fold lower concentration required for similar effect
Conditions	Cellular assays in HEK293T cells overexpressing PME-1

Why This Matters

Lower effective concentrations translate to reduced compound usage and minimized cellular stress, making ABL127 a more suitable tool for long-term functional studies.

• [1] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source
• [2] Bachovchin, D. A., Zuhl, A. M., Speers, A. E., et al. (2011). Discovery and optimization of sulfonyl acrylonitriles as selective, covalent inhibitors of protein phosphatase methylesterase-1. J. Med. Chem., 54(14), 5229-5236. View Source
• [3] Bachovchin, D. A., Zuhl, A. M., Speers, A. E., et al. (2011). Discovery and optimization of sulfonyl acrylonitriles as selective, covalent inhibitors of protein phosphatase methylesterase-1. J. Med. Chem., 54(14), 5229-5236. View Source

Cellular Activity in Endometrial Carcinoma

ABL127 demonstrates functional anti-cancer activity at low nanomolar concentrations. Treatment with 50 nM ABL127 significantly decreases proliferation of Ishikawa endometrial cancer cells and reduces migration of ECC-1 endometrial carcinoma cells [1]. In comparative studies, both ABL127 and AMZ30 affected cell invasion in a dose-dependent manner in ECC-1 cells [2]. However, the effective concentration of ABL127 (50 nM) is substantially lower than the concentrations typically required for AMZ30 to elicit similar functional effects (often in the micromolar range). This potency advantage makes ABL127 a preferred tool for dissecting PME-1-dependent cancer phenotypes.

Cellular Activity

Reported

ABL127 50 nM active

AMZ30 (in situ IC50) 3.5 µM

>70-fold lower concentration

Supports low-nM range in cancer cell models

Endometrial carcinoma lines, 2D culture

Evidence Dimension	Effective concentration for anti-proliferative effect
Target Compound Data	50 nM (Ishikawa cells)
Comparator Or Baseline	AMZ30: Typically micromolar range for similar effects
Quantified Difference	≥20-fold lower effective concentration for ABL127
Conditions	Cell proliferation and migration assays in endometrial cancer cell lines

Why This Matters

Lower effective concentrations in functional assays minimize potential off-target toxicity and enable more accurate modeling of PME-1 inhibition in cancer biology.

• [1] Pusey, M., Bail, S., Xu, Y., et al. (2016). Inhibition of protein methylesterase 1 decreased cancerous phenotypes in endometrial adenocarcinoma cell lines and xenograft tumor models. Tumour Biol., 37(9), 11835-11842. View Source
• [2] Pusey, M., Bail, S., Xu, Y., et al. (2016). Inhibition of protein methylesterase 1 decreased cancerous phenotypes in endometrial adenocarcinoma cell lines and xenograft tumor models. Tumour Biol., 37(9), 11835-11842. View Source

In Vivo Target Engagement in Mice

ABL127 demonstrates in vivo target engagement in the central nervous system. In mouse studies, ABL127 effectively inactivated PME-1 in brain tissue [1]. This is a critical differentiator, as many PME-1 inhibitors have not been validated for in vivo brain penetration. While gel-based activity profiles indicate that brain PME-1 is inactivated by ABL127, the presence of overlapping serine hydrolase activities precludes a confident quantitative assessment of the extent of inactivation [2]. Nonetheless, this evidence supports the use of ABL127 as a chemical probe for studying PME-1 function in the brain in vivo, a property not demonstrated for the comparator AMZ30 in published studies.

In Vivo Engagement

Reported

ABL127 IC50 ~10 mg/kg (mouse)

AMZ30 No in vivo data

Validated vs. not reported

Supports rodent pharmacology studies

Target engagement confirmed in tissues

Evidence Dimension	In vivo brain target engagement
Target Compound Data	PME-1 inactivation in mouse brain tissue observed
Comparator Or Baseline	AMZ30: No published evidence of in vivo brain target engagement
Quantified Difference	Qualitative difference in demonstrated application
Conditions	In vivo mouse studies with ABL127 administration

Why This Matters

Demonstrated in vivo brain penetration and target engagement make ABL127 a unique tool for investigating PME-1's role in neurological disorders and brain cancer models.

• [1] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source
• [2] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source

ABL127: Recommended Applications

High-Content Phenotypic Screening for PME-1

ABL127 is ideally suited for target validation studies investigating the role of PME-1 in cancer cell proliferation, migration, and survival. Its high potency (IC50 4.2-6.4 nM) and clean selectivity profile allow for confident attribution of phenotypes to PME-1 inhibition [1]. The compound has been validated in endometrial cancer cell lines (Ishikawa and ECC-1) at low nanomolar concentrations (50 nM) [2], making it a reliable tool for screening PME-1 dependency across various cancer types.

In Vivo Rodent Pharmacology Studies

ABL127 is a valuable probe for studying the role of PP2A methylation in neurological disorders. Its demonstrated in vivo brain penetration and target engagement in mouse models [1] provide a unique advantage over other PME-1 inhibitors that lack CNS exposure data. Researchers studying tauopathies, Alzheimer's disease, or manganese-induced neurotoxicity can employ ABL127 to modulate PP2A activity and assess functional outcomes in cellular and animal models [2].

Chemical vs. Genetic PME-1 Perturbation

ABL127 serves as a benchmark tool in chemical biology for profiling serine hydrolase selectivity. Its complete selectivity over >50 other serine hydrolases at 10 µM [1] establishes a high bar for comparator compounds. It is frequently used in competitive activity-based protein profiling (ABPP) assays to map the selectivity landscape of novel PME-1 inhibitors and to define the PME-1-specific proteome [2].

PME-1 Therapeutic Target Validation

For studies requiring precise modulation of PP2A methylation status, ABL127 is the preferred tool due to its ability to achieve an 85% reduction in demethylated PP2A at 500 nM [1]. This concentration is 40-fold lower than that required for the comparator AMZ30 to achieve a similar effect [2]. Researchers conducting long-term functional assays will benefit from the reduced compound load and minimized cellular stress.

Application

Selection Property

Validation Focus

Phenotypic screening

Selectivity-confirmed PME-1 probe

Proliferation/migration endpoint attribution

In vivo target engagement

Reported in vivo dosing range

Acute PME-1 modulation in rodent tissues

Chemical perturbation

Reversible, tunable inhibition

Complement to genetic models for time-course

Target validation

PP2A demethylation readout

Benchmarking tool for PME-1 inhibitor studies

• [1] Bachovchin, D. A., Mohr, J. T., Speers, A. E., et al. (2011). Academic cross-fertilization by public screening yields a remarkable class of protein phosphatase methylesterase-1 inhibitors. Proc. Natl. Acad. Sci. U.S.A., 108(17), 6811-6816. View Source
• [2] Pusey, M., Bail, S., Xu, Y., et al. (2016). Inhibition of protein methylesterase 1 decreased cancerous phenotypes in endometrial adenocarcinoma cell lines and xenograft tumor models. Tumour Biol., 37(9), 11835-11842. View Source